Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Sarina Sarina,Eric R. Waclawik,Huaiyong Zhu Green Chem., 2013,15, 1814-1833
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Dipankar Sahoo,Ramesh K. Metre CrystEngComm, 2013,15, 7419-7422
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3. Back cover
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Jie Sheng,He Zhao,Liyao Zheng,Xingchuan Wei Org. Biomol. Chem., 2018,16, 5570-5574
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Joong Sun Park,Vassilia Zorba,Guoying Chen,Thomas Richardson,Richard Russo,Marca Doeff J. Mater. Chem. A, 2014,2, 172-181
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Alice Mattiuzzi,Ivan Jabin,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 7395-7402
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Aram Amassian,Vladimir A. Pozdin,Ruipeng Li,Detlef-M. Smilgies,George G. Malliaras J. Mater. Chem., 2010,20, 2623-2629
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Chuan-jia Tong,Chao Lai,Jingxia Qiu,Xiaoxiao Huang,Wenlong Yang,Bo Wen,Li-min Liu,Yanglong Hou,Shanqing Zhang J. Mater. Chem. A, 2015,3, 16670-16678
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Cuiling Li,Victor Malgras,Masataka Imura,Satoshi Tominaka Chem. Sci., 2016,7, 1575-1581
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Yuanpeng Wang,Haozheng Wang,X. X. Zhu,Ying Guan,Yongjun Zhang J. Mater. Chem. B, 2020,8, 9335-9342
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